2-Methylpentanal

• IUPAC Name: 2-methylpentanal
• InChI: InChI=1S/C6H12O/c1-3-4-6(2)5-7/h5-6H,3-4H2,1-2H3
• InChI Key: FTZILAQGHINQQR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C=O
• Molecular Formula: C6H12O
• DSSTOX Substance ID: DTXSID9021978
• Molecular Weight: 100.16 g/mol
• Physical Description: Alpha-methylvaleraldehyde appears as a colorless liquid. Less dense than water. Used to make rubber and artificial flavorings., Colorless liquid; [HSDB], colourless to pale yellow liquid
• Boiling Point: 117 °C
• Flash Point: 68 °F (NFPA, 2010), 20 °C, 68 °F (20 °C) (OPEN CUP)
• Solubility: Sol in water, ether, acetone, slightly sol in carbon tetrachloride., Water solubility = 0.42% wt at 25 °C, 4.2 mg/mL at 25 °C
• Density: 0.8092, 0.805-0.811
• Vapor Pressure: 17.9 [mmHg]
• Color/Form: COLORLESS LIQUID
• CAS RN: 123-15-9, 73513-30-1
• Melting Point: FP: -100 °C

Description

2-Methylpentanal, also known as 2-Methylvaleraldehyde, is an organic compound with the linear formula CH3CH2CH2CH(CH3)CHO. It is a clear liquid with a mild, gasoline-like odor.

Synthesis Analysis

The synthesis of 2-Methylpentanal can be achieved through the cross-aldol condensation reaction of 2-methylpentanal with propanal to form 2,4-dimethylhept-2-enal. Additionally, the oxidation of 2-methylpentanal with azidotrimetlzylsilane and chromic anhydride in CH2Cl2 has been investigated.

Molecular Structure Analysis

The molecular structure of 2-Methylpentanal consists of six carbon atoms, twelve hydrogen atoms, and one oxygen atom, giving it the molecular formula C6H12O. The IUPAC Standard InChIKey for 2-Methylpentanal is FTZILAQGHINQQR-UHFFFAOYSA-N.

Chemical Reactions Analysis

The alkali metals (Li, Na, K etc.) and the alkaline earth metals (Mg and Ca, together with Zn) are good reducing agents, the former being stronger than the latter. These same metals reduce the carbon-halogen bonds of alkyl halides.

Physical And Chemical Properties Analysis

2-Methylpentanal is a liquid at room temperature with a vapor density of 3.45 (vs air). It has a refractive index of n20/D 1.401 (lit.) and a boiling point of 119-120 °C (lit.). The density of 2-Methylpentanal is 0.808 g/mL at 25 °C (lit.).

Scientific Research Applications

Pharmaceutical Synthesis

. Its chemoselective hydrogenation is a critical step in producing this compound, which has therapeutic applications for anxiety treatment.

Material Science

. These reactions are fundamental in creating new materials with potential applications in various industries.

Analytical Chemistry

.

Environmental Science

The atmospheric chemistry of 2-Methylpentanal is studied for its impact on air quality. .

Food Industry

In the food industry, 2-Methylpentanal is used as an intermediate for synthetic fragrances and flavors. .

Cosmetic Formulations

2-Methylpentanal finds application in cosmetic formulations as an intermediate in the production of fragrances. .

Industrial Processes

This compound is involved in catalytic reactions for the production of monomers and semiproducts in industrial chemical processes. .

Analytical Standard

.

Safety and Hazards

2-Methylpentanal is classified as a highly flammable liquid and vapor. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is harmful to aquatic life with long-lasting effects.

Future Directions

The tropospheric fate of 2-Methylpentanal has been investigated. The estimated lifetime of 2-Methylpentanal depends on the location, the season, and the time of the day. Under mild-strong irradiation conditions, UV photolysis of 2-Methylpentanal may compete with its OH-reaction in a global atmosphere, while Cl reaction dominates in coastal areas at dawn.

Relevant Papers

A paper titled “Atmospheric impact of 2-methylpentanal emissions: Kinetics, photochemistry, and formation of secondary pollutants” discusses the atmospheric impact of 2-Methylpentanal emissions.

Mechanism of Action

Target of Action

2-Methylpentanal, also known as 2-Methylvaleraldehyde, primarily interacts with olfactory receptors . These receptors play a crucial role in the perception of smell, contributing to the overall sensory profile of various products in research and development settings .

Mode of Action

The compound’s mode of action involves activating specific sensory receptors, leading to the perception of a fruity, pungent, or floral odor . This interaction with the olfactory receptors triggers a signal transduction pathway that results in the perception of smell.

Biochemical Pathways

It is known that aldehydes like 2-methylpentanal can participate in various biochemical reactions, including oxidation and reduction reactions, and aldol condensation . For instance, the cross-aldol condensation reaction of 2-Methylpentanal with propanal to form 2,4-dimethylhept-2-enal has been investigated .

Result of Action

The primary result of 2-Methylpentanal’s action is the perception of a specific odor due to its interaction with olfactory receptors . This can contribute to the sensory profile of various products, including food and beverages, cosmetics, and other consumer goods.

Synthesis routes and methods

Procedure details

Using the method described in Example 1(b), one part per hour of a 72 percent strength by weight aqueous solution of 2-methyl-2-propyl-3-hydroxypropanal is hydrogenated, over the catalyst prepared as described in Example 1(a), at 130° C. and 30 bar, with a throughput of 0.36 part of 2-methyl-2-propyl-3-hydroxypropanal per liter of catalyst per hour. The conversion is 89.5 percent. The hydrogenated material is fractionated through a packed column. After first runnings of water and small amounts of methanol, 2-methylpentanal and 2-methyl-2-propyl-3-hydroxypropanal, 2-methyl-2-propyl-propane-1,3-diol, of boiling point 112°-113° C./5 mbar (melting point 58°-60° C.), is obtained in an amount corresponding to 0.6967 part per hour. This is equivalent to a yield of 95.3% of theory, based on starting material.

Q & A

Q1: What is the structure and basic chemical information for 2-Methylpentanal?

A1: 2-Methylpentanal, also known as 2-Methylvaleraldehyde, is an aliphatic aldehyde with a branched structure. Its molecular formula is C6H12O, and it has a molecular weight of 100.16 g/mol. While specific spectroscopic data is not available within the provided research, its structure can be confirmed through techniques like 1H NMR and 13C NMR, as well as infrared spectroscopy.

Q2: Is 2-Methylpentanal found in nature?

A2: Yes, 2-methylpentanal has been identified as a naturally occurring compound in various sources. It is found in onions, contributing to their characteristic aroma. [] Research has also shown its presence as a volatile component in hawthorn puree, where it significantly impacts the fruit's aroma profile. []

Q3: How does the structure of 2-Methylpentanal relate to its odor profile?

A3: The branched alkyl chain structure of 2-Methylpentanal plays a crucial role in its odor profile. Research suggests that alkyl-branched alkanals like 2-Methylpentanal exhibit unique sensorial properties. [] This is further supported by studies on related sulfur-containing compounds like 3-mercapto-2-methylpentanal, which is also found in onions and exhibits potent, characteristic aromas. [] These findings highlight how subtle structural variations within this class of compounds can significantly impact their odor characteristics.

Q4: How is 2-Methylpentanal synthesized in the laboratory?

A4: One method involves the reaction of chromyl chloride with 2-methyl-1-pentene, yielding 2-methylpentanal as a major product. [] Other methods utilize the oxidation of the corresponding alcohol, 2-methylpentanol. For instance, a magnesium-catalyzed Oppenauer oxidation using pivaldehyde or bromaldehyde as the oxidant and magnesium tert-butoxide as a catalyst can be employed for this transformation. [] This method has been successfully applied in continuous flow for multi-gram scale synthesis.

Q5: Are there any catalytic applications for 2-Methylpentanal?

A5: While not directly used as a catalyst, 2-Methylpentanal plays a key role in understanding catalytic processes. For example, it's a reactant in the study of CexZr1−xO2 mixed oxides for converting short aldehydes into gasoline-range molecules. [] The study highlights how 2-Methylpentanal participates in aldol condensation and ketonization pathways over these catalysts, offering valuable insights into bio-oil upgrading strategies.

Q6: How does 2-Methylpentanal behave in reactions over different catalysts?

A6: Research indicates that 2-Methylpentanal exhibits varying reactivity depending on the catalyst and reaction conditions. For instance, in the presence of a Pd/SiO2 catalyst, 2-Methylpentanal undergoes etherification with 2-methylpentanol, selectively producing dialkyl ethers. [] This highlights the potential for using 2-Methylpentanal as a building block for synthesizing more complex molecules via catalytic routes.

Q7: Can 2-Methylpentanal be hydrogenated? What are the products formed?

A7: Yes, 2-Methylpentanal can be hydrogenated, and the product distribution depends heavily on the catalyst and reaction conditions. Studies using Raney cobalt catalysts show the formation of 2-methylpentan-1-ol (SA), 2-methyl-2-penten-1-ol (UA), and 2-methylpentanal (SD). [] Kinetic analyses suggest that the formation of SA and SD follows a different mechanistic pathway than that of UA, highlighting the complexity of this seemingly simple reaction.